N-(3,4-dichlorophenyl)-2-(2-ethylbenzimidazol-1-yl)acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(2-ethylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C17H15Cl2N3O/c1-2-16-21-14-5-3-4-6-15(14)22(16)10-17(23)20-11-7-8-12(18)13(19)9-11/h3-9H,2,10H2,1H3,(H,20,23)
• InChI Key: VKFMHYACRQVQPQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=CC=C2N1CC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H15Cl2N3O
• Molecular Weight: 348.2 g/mol

Description

N-(3,4-dichlorophenyl)-2-(2-ethylbenzimidazol-1-yl)acetamide, also known as DECLOFENAC, is a nonsteroidal anti-inflammatory drug (NSAID) that is used for the treatment of pain, fever, and inflammation. DECLOFENAC is a potent inhibitor of cyclooxygenase (COX), an enzyme that is responsible for the production of prostaglandins, which are involved in pain and inflammation.

Mechanism of Action

N-(3,4-dichlorophenyl)-2-(2-ethylbenzimidazol-1-yl)acetamide exerts its pharmacological effects by inhibiting the activity of COX, which is responsible for the production of prostaglandins. Prostaglandins are involved in the regulation of pain, fever, and inflammation. By inhibiting COX, this compound reduces the production of prostaglandins, thereby reducing pain, fever, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of COX-1 and COX-2, which are involved in the production of prostaglandins. This compound has also been shown to inhibit the activity of lipoxygenase, which is involved in the production of leukotrienes. This compound has been shown to have analgesic, anti-inflammatory, and antipyretic effects, and has been used in the treatment of various conditions, including rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and gout.

Advantages and Limitations for Lab Experiments

N-(3,4-dichlorophenyl)-2-(2-ethylbenzimidazol-1-yl)acetamide has a number of advantages and limitations for lab experiments. One advantage is that it is a potent inhibitor of COX, which makes it useful for studying the role of prostaglandins in pain, fever, and inflammation. Another advantage is that it is readily available and relatively inexpensive. However, one limitation is that it has been shown to have a number of off-target effects, which may complicate the interpretation of experimental results. Another limitation is that it has been shown to have a number of side effects, which may limit its use in certain experimental models.

Future Directions

There are a number of future directions for research on N-(3,4-dichlorophenyl)-2-(2-ethylbenzimidazol-1-yl)acetamide. One direction is to continue to study its potential use in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. Another direction is to study its potential use in combination with other drugs, such as opioids, for the treatment of pain. Another direction is to study its potential use in the treatment of inflammatory bowel disease and other autoimmune disorders. Finally, there is a need for further research on the off-target effects of this compound, in order to better understand its pharmacological profile and potential therapeutic uses.

Synthesis Methods

N-(3,4-dichlorophenyl)-2-(2-ethylbenzimidazol-1-yl)acetamide can be synthesized by the condensation of 2-ethylbenzimidazole with 3,4-dichloroaniline, followed by acetylation with acetic anhydride. The final product is obtained as a white crystalline solid with a melting point of 163-165°C.

Scientific Research Applications

N-(3,4-dichlorophenyl)-2-(2-ethylbenzimidazol-1-yl)acetamide has been extensively studied for its anti-inflammatory, analgesic, and antipyretic effects. It has been used in the treatment of various conditions, including rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and gout. This compound has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.